(7-(2-chlorophenyl)-1,1-dioxido-1,4-thiazepan-4-yl)(4-(4-fluorophenyl)-1H-pyrrol-2-yl)methanone

• IUPAC Name: [7-(2-chlorophenyl)-1,1-dioxo-1,4-thiazepan-4-yl]-[4-(4-fluorophenyl)-1H-pyrrol-2-yl]methanone
• InChI: InChI=1S/C22H20ClFN2O3S/c23-19-4-2-1-3-18(19)21-9-10-26(11-12-30(21,28)29)22(27)20-13-16(14-25-20)15-5-7-17(24)8-6-15/h1-8,13-14,21,25H,9-12H2
• InChI Key: MZGVFMRECDXMJG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCS(=O)(=O)C1C2=CC=CC=C2Cl)C(=O)C3=CC(=CN3)C4=CC=C(C=C4)F
• Molecular Formula: C22H20ClFN2O3S
• Molecular Weight: 446.9 g/mol

Description

(7-(2-chlorophenyl)-1,1-dioxido-1,4-thiazepan-4-yl)(4-(4-fluorophenyl)-1H-pyrrol-2-yl)methanone is a useful research compound. Its molecular formula is C22H20ClFN2O3S and its molecular weight is 446.92. The purity is usually 95%.
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Scientific Research Applications

Development and Formulation Insights

• A study focused on developing a precipitation-resistant solution formulation for a poorly water-soluble compound, aimed at enhancing in vivo exposure for early toxicological and clinical studies. This formulation was designed to prevent or delay precipitation upon dilution with water, achieving higher plasma concentrations in rats, dogs, and humans, which could be valuable for compounds with similar solubility challenges (Burton et al., 2012).

Synthesis and Chemical Properties

• Research on the synthesis of novel structural isomers and their application in creating potential therapeutic agents. For example, the synthesis of a pyrrolo[1,2-c][1.3]benzodiazepine analogue represents a complex chemical process aimed at producing compounds with specific biological activities (Rotas et al., 2011).
• Studies on the crystal structure and DFT (Density Functional Theory) analysis of compounds involving the synthesis of boric acid ester intermediates with benzene rings. These investigations include the confirmation of molecular structures via X-ray diffraction and DFT calculations, highlighting the importance of molecular structure in the development of new chemical entities (Huang et al., 2021).

Biological Applications and Studies

• The inverse agonist activity at the human cannabinoid CB1 receptor by specific compounds indicates a method of action that could be applied in the research of new therapeutic agents targeting the endocannabinoid system (Landsman et al., 1997).
• An efficient synthesis approach for a new class of anti-mycobacterial agents, focusing on phenyl cyclopropyl methanones, demonstrates the potential for developing novel treatments for tuberculosis, highlighting the ongoing search for more effective antimicrobial compounds (Dwivedi et al., 2005).